Diisopropanolamine

Specification

• Description: Diisopropanolamine appears as colorless liquid or white to yellow crystalline solid with an odor of dead fish or ammonia. Liquid floats and mixes with water. Solid sinks and mixes in water. (USCG, 1999); Diisopropanolamine is a secondary amino compound that is diethanolamine substituted by methyl groups at positions 1 and 1'. It is a versatile chemical used in a variety of personal care, cosmetic and industrial products. It has a role as a surfactant, an emulsifier and a buffer. It is a secondary amino compound, a secondary alcohol and an aminodiol. It is functionally related to a 1-aminopropan-2-ol.
• CAS No.: 110-97-4
• Molecular Formula: C6H15NO2; C6H15NO2; (CH3CHOHCH2)2NH
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 1-(2-hydroxypropylamino)propan-2-ol
• Standard InChI: InChI=1S/C6H15NO2/c1-5(8)3-7-4-6(2)9/h5-9H,3-4H2,1-2H3
• Standard InChI Key: LVTYICIALWPMFW-UHFFFAOYSA-N
• Impurities: Commercial samples of diisopropanolamine... were found to contain 20-1300 ppb of N-nitrosobis(2-hydroxypropyl)amine, an agent that is absorbed through the skin of hamsters and is a strong carcinogen in hamsters, rats, mice, rabbits, and guinea pigs.
• SMILES: CC(CNCC(C)O)O
• Canonical SMILES: CC(CNCC(C)O)O
• Boiling Point: 480.2 °F at 760 mmHg (NTP, 1992); 249 °C; 248 °C
• Colorform: White waxy solid
• Flash Point: 259 °F (NTP, 1992); 255 °F (127 °C) (open cup); 127 °C o.c.
• Melting Point: 107.6 °F (NTP, 1992); 32-42 °C; 42 °C